Cas no 953960-05-9 (N-(3-chloro-2-methylphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide)

N-(3-chloro-2-methylphenyl)-N'-{2-[4-(pyrrolidin-1-yl)phenylethyl]}ethanediamide is a synthetic diamide compound featuring a chloro-methylphenyl moiety linked to a pyrrolidinyl-substituted phenylethyl group via an ethanediamide bridge. This structure imparts potential utility in medicinal chemistry and pharmacological research, particularly as an intermediate or scaffold for bioactive molecule development. The chloro and methyl substituents enhance electrophilic reactivity, while the pyrrolidinyl group contributes to solubility and conformational flexibility. The diamide linkage offers stability and hydrogen-bonding capacity, making it suitable for targeted interactions in drug design. Its well-defined synthetic pathway ensures reproducibility, and its modular structure allows for further derivatization to explore structure-activity relationships.
N-(3-chloro-2-methylphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide structure
953960-05-9 structure
Product Name:N-(3-chloro-2-methylphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide
CAS No:953960-05-9
MF:C21H24ClN3O2
MW:385.887164115906
CID:6319043
PubChem ID:16891613
Update Time:2025-10-30

N-(3-chloro-2-methylphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-chloro-2-methylphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide
    • AKOS024490772
    • N1-(3-chloro-2-methylphenyl)-N2-(4-(pyrrolidin-1-yl)phenethyl)oxalamide
    • 953960-05-9
    • F5021-0403
    • N'-(3-chloro-2-methylphenyl)-N-[2-(4-pyrrolidin-1-ylphenyl)ethyl]oxamide
    • N-(3-chloro-2-methylphenyl)-N'-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}ethanediamide
    • Inchi: 1S/C21H24ClN3O2/c1-15-18(22)5-4-6-19(15)24-21(27)20(26)23-12-11-16-7-9-17(10-8-16)25-13-2-3-14-25/h4-10H,2-3,11-14H2,1H3,(H,23,26)(H,24,27)
    • InChI Key: MYWCUHDWBVVMEK-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1C)NC(C(NCCC1C=CC(=CC=1)N1CCCC1)=O)=O

Computed Properties

  • Exact Mass: 385.1557047g/mol
  • Monoisotopic Mass: 385.1557047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 61.4Ų

N-(3-chloro-2-methylphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5021-0403-2μmol
N-(3-chloro-2-methylphenyl)-N'-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}ethanediamide
953960-05-9
2μmol
$57.0 2023-09-10
Life Chemicals
F5021-0403-5μmol
N-(3-chloro-2-methylphenyl)-N'-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}ethanediamide
953960-05-9
5μmol
$63.0 2023-09-10
Life Chemicals
F5021-0403-10μmol
N-(3-chloro-2-methylphenyl)-N'-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}ethanediamide
953960-05-9
10μmol
$69.0 2023-09-10
Life Chemicals
F5021-0403-20μmol
N-(3-chloro-2-methylphenyl)-N'-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}ethanediamide
953960-05-9
20μmol
$79.0 2023-09-10
Life Chemicals
F5021-0403-1mg
N-(3-chloro-2-methylphenyl)-N'-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}ethanediamide
953960-05-9
1mg
$54.0 2023-09-10
Life Chemicals
F5021-0403-2mg
N-(3-chloro-2-methylphenyl)-N'-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}ethanediamide
953960-05-9
2mg
$59.0 2023-09-10
Life Chemicals
F5021-0403-3mg
N-(3-chloro-2-methylphenyl)-N'-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}ethanediamide
953960-05-9
3mg
$63.0 2023-09-10
Life Chemicals
F5021-0403-4mg
N-(3-chloro-2-methylphenyl)-N'-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}ethanediamide
953960-05-9
4mg
$66.0 2023-09-10
Life Chemicals
F5021-0403-5mg
N-(3-chloro-2-methylphenyl)-N'-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}ethanediamide
953960-05-9
5mg
$69.0 2023-09-10
Life Chemicals
F5021-0403-10mg
N-(3-chloro-2-methylphenyl)-N'-{2-[4-(pyrrolidin-1-yl)phenyl]ethyl}ethanediamide
953960-05-9
10mg
$79.0 2023-09-10

N-(3-chloro-2-methylphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide Related Literature

Additional information on N-(3-chloro-2-methylphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide

Introduction to N-(3-chloro-2-methylphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide (CAS No. 953960-05-9)

N-(3-chloro-2-methylphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide, identified by its CAS number 953960-05-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both chloro and methyl substituents on the phenyl ring, coupled with the ethylenediamide moiety and the pyrrolidinyl group, contributes to its unique chemical properties and reactivity.

The structural framework of N-(3-chloro-2-methylphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide exhibits a rich interplay of electronic and steric effects, which are critical in determining its biological activity. The chloro substituent at the 3-position of the phenyl ring enhances electrophilic aromatic substitution reactions, making it a versatile intermediate in synthetic chemistry. Meanwhile, the methyl group at the 2-position introduces steric hindrance and influences the overall conformation of the molecule. The ethylenediamide segment serves as a linker, connecting two distinct pharmacophoric regions—the phenyl-pyrrolidinyl moiety and the terminal amide group.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules featuring the pyrrolidinyl scaffold. Pyrrolidine derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and central nervous system (CNS) effects. The incorporation of a pyrrolidin-1-yl group into N-(3-chloro-2-methylphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide not only enhances its structural complexity but also opens up possibilities for targeted drug design. The phenylethyl chain further extends the molecular diversity, allowing for interactions with various biological targets.

The synthesis of N-(3-chloro-2-methylphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide involves multiple steps, including functional group transformations such as chlorination, alkylation, and amidation. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired carbon-carbon bonds efficiently. These synthetic strategies highlight the compound's importance as a building block in medicinal chemistry.

The biological evaluation of N-(3-chloro-2-methylphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide has revealed promising results in preclinical studies. Initial assays have demonstrated its ability to modulate key enzymatic pathways involved in inflammation and pain perception. The compound's interaction with target proteins has been investigated using computational modeling techniques, which have provided insights into its binding affinity and mode of action. These findings suggest that N-(3-chloro-2-methylphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide may serve as a lead compound for further optimization towards therapeutic applications.

The development of novel pharmaceuticals often relies on the identification of key structural features that enhance drug-like properties such as solubility, bioavailability, and metabolic stability. In this context, N-(3-chloro-2-methylphenyl)-N'-{2-4-(pyrrolidin-1-yl)phenylethyl}ethanediamide represents an interesting case study. Its multifaceted structure allows for fine-tuning of physicochemical properties through structural modifications. For instance, replacing the chloro substituent with other functional groups could alter electronic distribution and influence metabolic pathways.

The role of computational chemistry in drug discovery has become increasingly prominent in recent years. Molecular docking studies have been performed to evaluate the binding interactions between N-(3-chloro-2-methylphenyl)-N'-{2-4-(pyrrolidin-1-y l)phenyleth yl}ethanediamide and potential target enzymes. These simulations have provided valuable insights into how different parts of the molecule interact with biological targets at an atomic level. Such information is crucial for designing molecules with improved efficacy and reduced side effects.

The future prospects for N-(3-chloro -2-methylphen yl ) -N'-{< b > 2 -4 - ( py rro lid i n -1 - y l ) ph en y le th yl } e thaned i am ide are exciting given its unique structural features and promising biological activities. Further research is needed to fully elucidate its mechanism of action and explore its potential in treating various diseases. Collaborative efforts between synthetic chemists, biologists, and computer scientists will be essential in translating this compound from a laboratory curiosity to a viable therapeutic option.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.